Cas no 177211-27-7 (Ethanone,1-(2,4-difluoro-5-methylphenyl)-)

• Product Name: Ethanone,1-(2,4-difluoro-5-methylphenyl)-
• CAS No: 177211-27-7
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 112558
• PubChem ID: 15335416
• Update Time: 2025-04-18

Ethanone,1-(2,4-difluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4-difluoro-5-methylphenyl)-
• 1-(2,4-Difluoro-5-methyl-phenyl)-ethanone
• Ethanone, 1-(2,4-difluoro-5-methylphenyl)- (9CI)
• 177211-27-7
• 1-(2,4-difluoro-5-methylphenyl)ethanone
• 1-(2,4-difluoro-5-methylphenyl)ethan-1-one
• SCHEMBL8257879
• AKOS018289275
• DTXSID401281584

• Inchi： 1S/C9H8F2O/c1-5-3-7(6(2)12)9(11)4-8(5)10/h3-4H,1-2H3
• InChI Key： LUWOUTWVUKRWGY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C(C)=O)F

Computed Properties

• Exact Mass: 170.05434
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07